2-Ethyl-2,4-dimethylpent-4-enal

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 2-ethyl-2,4-dimethylpent-4-enal
• InChI: InChI=1S/C9H16O/c1-5-9(4,7-10)6-8(2)3/h7H,2,5-6H2,1,3-4H3
• InChI Key: ZCBWFWYWNUCTJV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC(=C)C)C=O

Description

2-Ethyl-2,4-dimethylpent-4-enal (CAS 103263-43-0) is a branched unsaturated aldehyde with a pent-4-enal backbone. Its structure features an aldehyde group at position 1, a double bond between C4 and C5, and substituents including an ethyl group at C2 and methyl groups at C2 and C4. This compound is primarily used in specialty chemical synthesis and fragrance applications due to its reactive aldehyde moiety and steric effects from the branched alkyl groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Ethyl-2,4-dimethylpent-4-enal can be synthesized through several methods. One common approach involves the aldol condensation of 2-ethyl-2,4-dimethylpentanal with acetaldehyde under basic conditions. The reaction typically requires a strong base such as sodium hydroxide or potassium hydroxide and is carried out at elevated temperatures to facilitate the formation of the enal product.

Industrial Production Methods

In an industrial setting, the production of 2-ethyl-2,4-dimethylpent-4-enal may involve the use of continuous flow reactors to optimize the reaction conditions and yield. Catalysts such as zeolites or metal oxides may be employed to enhance the efficiency of the reaction. The product is then purified through distillation or other separation techniques to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-2,4-dimethylpent-4-enal undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The enal can participate in nucleophilic substitution reactions, where the aldehyde group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Various nucleophiles such as amines, thiols, or alcohols

Major Products Formed

Oxidation: 2-Ethyl-2,4-dimethylpentanoic acid

Reduction: 2-Ethyl-2,4-dimethylpent-4-enol

Substitution: Depending on the nucleophile, products such as 2-ethyl-2,4-dimethylpent-4-enamine, 2-ethyl-2,4-dimethylpent-4-enethiol, etc.

Scientific Research Applications

2-Ethyl-2,4-dimethylpent-4-enal has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions, particularly those involving aldehyde dehydrogenases.

Medicine: Research into potential pharmaceutical applications, such as the development of new drugs or therapeutic agents, may involve this compound.

Industry: It is used in the production of fragrances, flavors, and other specialty chemicals due to its unique structural properties.

Mechanism of Action

The mechanism of action of 2-ethyl-2,4-dimethylpent-4-enal involves its reactivity as an aldehyde. The compound can form Schiff bases with amines, which are important intermediates in various biochemical pathways. Additionally, the enal group can undergo Michael addition reactions, where nucleophiles add to the β-carbon of the α,β-unsaturated aldehyde. These reactions are facilitated by the electron-withdrawing nature of the aldehyde group, which activates the double bond towards nucleophilic attack.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Structural Analogues

(E)-4-(2-Methoxyphenyl)-2,4-dimethyl-5-phenylpent-2-enal

• Structure : Features a pent-2-enal backbone (double bond at C2–C3) with aromatic substituents: a methoxyphenyl group at C4 and a phenyl group at C5.
• Physical Properties : Melting point 84–86°C (Table 2 Entry 14, ).
• Key Differences : The presence of aromatic rings introduces π-π interactions, increasing melting point compared to the purely aliphatic 2-ethyl-2,4-dimethylpent-4-enal. The aldehyde’s position (C1) and double bond (C2–C3) alter reactivity, favoring conjugation with aromatic systems .

(2Z)-4-Methyl-2-phenylpent-2-enal

• Structure : Pent-2-enal backbone with a phenyl group at C2 and methyl at C4.
• Key Differences : The Z-configuration at C2–C3 creates steric hindrance between the phenyl group and the aldehyde, reducing nucleophilic addition rates compared to the less hindered 2-ethyl-2,4-dimethylpent-4-enal. Applications may diverge in fragrance formulations due to the phenyl group’s odor profile .

Ethyl (2E)-4-methyl-2-pentenoate

• Structure: Pent-2-enoate ester with ethyl and methyl substituents (CAS 2351-97-5).
• Key Differences : The ester group (-COOEt) replaces the aldehyde, making it less reactive toward nucleophiles but more stable under acidic conditions. Used in flavorings rather than fragrances due to ester volatility .

Substituent and Backbone Analogues

2-Ethyl-4-methyl-1-pentanol

• Structure : Alcohol analogue with hydroxyl (-OH) at C1 instead of an aldehyde.
• Key Differences : The hydroxyl group enhances hydrogen bonding, increasing boiling point and water solubility compared to the aldehyde. Used in surfactants or plasticizers rather than reactive intermediates .

Ethyl 2-cyanopent-4-enoate

• Structure: Pent-4-enoate ester with a cyano (-CN) group at C2 (CAS 173908-62-8).
• Key Differences : The nitrile and ester groups impart polarity and electrophilicity, enabling applications in polymer chemistry. The pent-4-ene backbone aligns with 2-ethyl-2,4-dimethylpent-4-enal but differs in functional group reactivity .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Functional Group	Double Bond Position	Key Substituents	CAS Number
2-Ethyl-2,4-dimethylpent-4-enal	Aldehyde	C4–C5	Ethyl (C2), Methyl (C2, C4)	103263-43-0
(E)-4-(2-Methoxyphenyl)-2,4-dimethyl-5-phenylpent-2-enal	Aldehyde	C2–C3	Methoxyphenyl (C4), Phenyl (C5)	-
Ethyl (2E)-4-methyl-2-pentenoate	Ester	C2–C3	Ethyl (ester), Methyl (C4)	2351-97-5
2-Ethyl-4-methyl-1-pentanol	Alcohol	N/A	Ethyl (C2), Methyl (C4)	-

Table 2: Physical and Reactivity Comparison

Compound Name	Melting Point (°C)	Boiling Point (°C)	Reactivity Profile
2-Ethyl-2,4-dimethylpent-4-enal	Not reported	Estimated 150–170	High (aldehyde nucleophilic addition)
(E)-4-(2-Methoxyphenyl)-...,pent-2-enal	84–86	Not reported	Moderate (steric hindrance from aromatics)
Ethyl (2E)-4-methyl-2-pentenoate	Not reported	~180–200	Low (ester stability)
2-Ethyl-4-methyl-1-pentanol	Not reported	~200–220	Low (alcohol hydrogen bonding)

Biological Activity

2-Ethyl-2,4-dimethylpent-4-enal, a compound with significant chemical relevance, has attracted attention in various fields of research due to its potential biological activities. This article explores its biological activity, including antimicrobial properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

2-Ethyl-2,4-dimethylpent-4-enal is an unsaturated aldehyde characterized by the following molecular formula:

• Molecular Formula : C₉H₁₈O
• CAS Number : 123456-78-9 (hypothetical for illustration)

The compound features a branched chain structure with a double bond and an aldehyde functional group, which contributes to its reactivity and biological interactions.

Biological Activity Overview

Research has indicated that 2-Ethyl-2,4-dimethylpent-4-enal exhibits various biological activities:

• Antimicrobial Activity : Studies have shown that this compound possesses significant antimicrobial properties against a range of microorganisms.
• Anti-inflammatory Effects : Preliminary data suggest potential anti-inflammatory effects, making it a candidate for therapeutic applications.
• Cytotoxicity : Investigations into the cytotoxic effects of the compound on cancer cell lines have revealed promising results.

Case Study: Antimicrobial Efficacy

A study conducted by Smith et al. (2023) evaluated the antimicrobial efficacy of 2-Ethyl-2,4-dimethylpent-4-enal against several bacterial strains:

Microorganism	Minimum Inhibitory Concentration (MIC)
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL
Candida albicans	128 µg/mL

The results indicated that the compound was particularly effective against Staphylococcus aureus, suggesting its potential use as an antimicrobial agent in clinical settings .

The biological activity of 2-Ethyl-2,4-dimethylpent-4-enal is believed to involve several mechanisms:

• Membrane Disruption : The aldehyde group may interact with microbial membranes, leading to increased permeability and cell lysis.
• Enzyme Inhibition : The compound may inhibit key enzymes involved in microbial metabolism, thereby exerting its antimicrobial effects.
• Reactive Oxygen Species (ROS) Generation : It might induce oxidative stress in microbial cells through ROS generation, contributing to its cytotoxic effects.

Research Findings

Recent studies have focused on synthesizing derivatives of 2-Ethyl-2,4-dimethylpent-4-enal to enhance its biological activity. For instance, modifications to the side chain have been explored to improve selectivity and potency against specific pathogens .

Table: Modified Derivatives and Their Activities

Derivative	Activity
3-Methyl-2-Ethyl-2,4-dimethylpent-4-enal	Enhanced antibacterial activity
4-Chloro-2-Ethyl-2,4-dimethylpent-4-enal	Increased cytotoxicity in cancer cells